Cas no 832720-99-7 (2-Pentenoic acid, 3-cyclohexyl-, ethyl ester, (2E)-)

2-Pentenoic acid, 3-cyclohexyl-, ethyl ester, (2E)- structure
832720-99-7 structure
Product name:2-Pentenoic acid, 3-cyclohexyl-, ethyl ester, (2E)-
CAS No:832720-99-7
MF:C13H22O2
MW:210.31258
CID:674398
PubChem ID:71415864

2-Pentenoic acid, 3-cyclohexyl-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentenoic acid, 3-cyclohexyl-, ethyl ester, (2E)-
    • ethyl 3-cyclohexylpent-2-enoate
    • DTXSID60835274
    • 832720-99-7
    • Inchi: InChI=1S/C13H22O2/c1-3-11(10-13(14)15-4-2)12-8-6-5-7-9-12/h10,12H,3-9H2,1-2H3
    • InChI Key: ZWPFRTAILDBBBI-UHFFFAOYSA-N
    • SMILES: CCC(=CC(=O)OCC)C1CCCCC1

Computed Properties

  • Exact Mass: 210.161979940g/mol
  • Monoisotopic Mass: 210.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.5
  • Topological Polar Surface Area: 26.3Ų

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